Cas no 24552-27-0 (Phenyl 3-Chloropropanoate)

• Product name: Phenyl 3-Chloropropanoate
• CAS No: 24552-27-0
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD00045298
• CID: 276094
• PubChem ID: 87565910

Phenyl 3-Chloropropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-chloro-, phenyl ester
• Phenyl 3-Chloropropionate
• phenyl 3-chloropropanoate
• 3-CHLOROPROPANOIC ACID PHENYL ESTER
• 3-chloro-propionic acid phenyl ester
• 3-Chloropropionic Acid Phenyl Ester
• 3-Chlor-propionsaeure-phenylester
• FT-0615519
• CALCIUMNITRITE
• Phenyl beta-chloropropionate
• Phenyl 3-chloropropanoate #
• NSC64457
• A817362
• NCIOpen2_000136
• NSC-64457
• .beta.-Chloropropionic acid phenyl ester
• DTXSID30179293
• CS-W016982
• NSC 64457
• Phenyl .beta.-chloropropionate
• MFCD00045298
• SCHEMBL1918494
• Propanoic acid, 3-chloro-, phenyl ester
• D84185
• 3-Chloropropionic acid, phenyl ester
• AKOS015917362
• 24552-27-0
• phenyl 3-chloranylpropanoate
• Phenyl3-chloropropanoate
• ZAA55227
• BS-16741
• 3-Chloropropionic acid phenylester
• DTXCID60101784
• DB-006414
• beta-Chloropropionic acid phenyl ester
• Phenyl 3-Chloropropanoate

• MDL： MFCD00045298
• Inchi： InChI=1S/C9H9ClO2/c10-7-6-9(11)12-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： RAFRTSDUWORDLA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OC(=O)CCCl

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 26.3A^2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1,2 g/cm3
• Boiling Point: 157°C/30mmHg(lit.)
• Flash Point: 131°C
• Refractive Index: 1.5160-1.5200
• PSA: 26.30000
• LogP: 2.22090
• Solubility: Not determined

Phenyl 3-Chloropropanoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37-S39

Phenyl 3-Chloropropanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Phenyl 3-Chloropropanoate

Recent Advances in the Application of Phenyl 3-Chloropropanoate (CAS: 24552-27-0) in Chemical Biology and Pharmaceutical Research

Phenyl 3-Chloropropanoate (CAS: 24552-27-0) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its phenyl and 3-chloropropanoate functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug design, prodrug development, and as a building block for more complex chemical entities. This research brief aims to summarize the latest findings related to Phenyl 3-Chloropropanoate, highlighting its potential in advancing therapeutic innovations.

One of the most notable applications of Phenyl 3-Chloropropanoate is its role in the synthesis of prodrugs. Prodrugs are pharmacologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. Researchers have leveraged the reactivity of the 3-chloropropanoate moiety to design prodrugs with improved bioavailability and targeted delivery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Phenyl 3-Chloropropanoate as a linker in prodrugs for anticancer agents, resulting in enhanced tumor selectivity and reduced systemic toxicity.

In addition to its prodrug applications, Phenyl 3-Chloropropanoate has been investigated as a precursor in the synthesis of novel antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the development of a series of chloropropanoate-derived compounds with potent activity against multidrug-resistant bacterial strains. The researchers attributed the enhanced antimicrobial efficacy to the electron-withdrawing effects of the chlorine atom, which facilitates the interaction with bacterial enzymes. These findings underscore the potential of Phenyl 3-Chloropropanoate as a scaffold for designing next-generation antibiotics.

Beyond its pharmaceutical applications, Phenyl 3-Chloropropanoate has also found use in chemical biology as a tool for protein modification. The compound's ability to react with nucleophilic amino acids, such as cysteine and lysine, makes it valuable for site-specific protein labeling. A 2022 study in ACS Chemical Biology detailed the use of Phenyl 3-Chloropropanoate derivatives for the covalent modification of proteins, enabling the study of protein-protein interactions and enzyme mechanisms. This approach has opened new avenues for understanding biological processes at the molecular level.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Phenyl 3-Chloropropanoate. Recent advancements in green chemistry have addressed some of these issues, with researchers developing more sustainable and efficient synthetic routes. For example, a 2023 publication in Green Chemistry highlighted a solvent-free method for the synthesis of Phenyl 3-Chloropropanoate using microwave-assisted catalysis, which significantly reduced reaction times and waste generation. Such innovations are critical for scaling up production while minimizing environmental impact.

In conclusion, Phenyl 3-Chloropropanoate (CAS: 24552-27-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from prodrug development to protein modification, highlight its versatility and potential for driving therapeutic innovations. Ongoing research efforts are expected to further expand its utility, particularly in addressing unmet medical needs and advancing sustainable chemistry practices. As the field progresses, Phenyl 3-Chloropropanoate is poised to remain a key player in the development of next-generation pharmaceuticals and biochemical tools.